Diapocynin
Diapocynin
Diapocynin is the dimeric form of the NADPH oxidase inhibitor apocynin (Item No. 11976) that has anti-inflammatory and antioxidant activities. Diapocynin inhibits NADPH oxidase complex assembly and activation, gp91 It inhibits production of reactive oxygen species (ROS), calcium-independent isoform of phospholipase A2 (iPLA2) function, and reduces Ca Diapocynin also reverses motor coordination deficits in the LRRK2
Brand Name:
Vulcanchem
CAS No.:
29799-22-2
VCID:
VC0158019
InChI:
InChI=1S/C18H18O6/c1-9(19)11-5-13(17(21)15(7-11)23-3)14-6-12(10(2)20)8-16(24-4)18(14)22/h5-8,21-22H,1-4H3
SMILES:
CC(=O)C1=CC(=C(C(=C1)OC)O)C2=C(C(=CC(=C2)C(=O)C)OC)O
Molecular Formula:
C18H18O6
Molecular Weight:
330.3 g/mol
Diapocynin
CAS No.: 29799-22-2
Reference Standards
VCID: VC0158019
Molecular Formula: C18H18O6
Molecular Weight: 330.3 g/mol
| CAS No. | 29799-22-2 |
|---|---|
| Product Name | Diapocynin |
| Molecular Formula | C18H18O6 |
| Molecular Weight | 330.3 g/mol |
| IUPAC Name | 1-[3-(5-acetyl-2-hydroxy-3-methoxyphenyl)-4-hydroxy-5-methoxyphenyl]ethanone |
| Standard InChI | InChI=1S/C18H18O6/c1-9(19)11-5-13(17(21)15(7-11)23-3)14-6-12(10(2)20)8-16(24-4)18(14)22/h5-8,21-22H,1-4H3 |
| Standard InChIKey | HLNDPICGHQGWSU-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC(=C(C(=C1)OC)O)C2=C(C(=CC(=C2)C(=O)C)OC)O |
| Canonical SMILES | CC(=O)C1=CC(=C(C(=C1)OC)O)C2=C(C(=CC(=C2)C(=O)C)OC)O |
| Description | Diapocynin is the dimeric form of the NADPH oxidase inhibitor apocynin (Item No. 11976) that has anti-inflammatory and antioxidant activities. Diapocynin inhibits NADPH oxidase complex assembly and activation, gp91 It inhibits production of reactive oxygen species (ROS), calcium-independent isoform of phospholipase A2 (iPLA2) function, and reduces Ca Diapocynin also reverses motor coordination deficits in the LRRK2 |
| Synonyms | 1,1/'-(6,6/'-dihydroxy-5,5/'-dimethoxy[1,1/'-biphenyl]-3,3/'-diyl)bis-ethanone |
| Reference | 1.Kanegae, M.P.,Condino-Neto, A.,Pedroza, L.A., et al. Diapocynin versus apocynin as pretranscriptional inhibitors of NADPH oxidase and cytokine production by peripheral blood mononuclear cells. Biochem. Biophys. Res. Commun. 393(3), 551-554 (2010). |
| PubChem Compound | 9927489 |
| Last Modified | Nov 17 2021 |
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